Cas no 66921-10-6 (3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-methyl-5-(3-methylbutyl)-)

• Product Name: 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-methyl-5-(3-methylbutyl)-
• CAS No: 66921-10-6
• MF: C₈H₁₅N₃S
• MW: 185.289799928665
• CID: 5301377
• Update Time: 2026-03-10

3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-methyl-5-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-methyl-5-(3-methylbutyl)-

• Inchi： 1S/C8H15N3S/c1-6(2)4-5-7-9-10-8(12)11(7)3/h6H,4-5H2,1-3H3,(H,10,12)
• InChI Key： ZHLQFVZQOIAMNW-UHFFFAOYSA-N
• SMILES： N1=C(CCC(C)C)N(C)C(=S)N1

Additional information on 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-methyl-5-(3-methylbutyl)-

Introduction to 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-methyl-5-(3-methylbutyl) (CAS No. 66921-10-6)

The compound 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-methyl-5-(3-methylbutyl), identified by its CAS number 66921-10-6, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the triazole-thione class, a structural motif renowned for its broad spectrum of biological activities. The presence of both triazole and thione functional groups imparts unique reactivity and binding properties, making it a valuable scaffold for drug discovery and development.

Recent research in medicinal chemistry has highlighted the importance of triazole-thione derivatives in the design of novel therapeutic agents. These compounds exhibit remarkable potential in modulating various biological pathways, particularly those involving enzyme inhibition and receptor interaction. The specific substitution pattern in 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-methyl-5-(3-methylbutyl), characterized by the 2,4-dihydro and 5-(3-methylbutyl) substituents, enhances its pharmacokinetic profile and target specificity. This structural configuration allows for optimal interactions with biological targets while minimizing off-target effects.

In the context of modern drug development, the synthesis and characterization of such complex molecules are critical. The triazole ring serves as a privileged scaffold due to its ability to form stable hydrogen bonds and π-stacking interactions with biological targets. The thione group further contributes to the compound's reactivity by participating in redox processes and covalent bond formation. These features make 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-methyl-5-(3-methylbutyl) a promising candidate for further investigation in various therapeutic areas.

One of the most compelling aspects of this compound is its potential application in the treatment of inflammatory and infectious diseases. Studies have demonstrated that triazole-thione derivatives can inhibit key enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, these compounds exhibit antimicrobial activity against a range of pathogens by disrupting essential cellular processes. The unique structural features of 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-methyl-5-(3-methylbutyl) may contribute to its efficacy in these contexts by enhancing binding affinity and metabolic stability.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and stereoselective transformations, have been employed to construct the complex framework efficiently. The use of computational chemistry tools has also played a crucial role in optimizing synthetic routes and predicting biological activity.

From a pharmacological perspective, the triazole-thione core has been extensively studied for its ability to modulate enzyme function and cellular signaling pathways. For instance, derivatives of this class have shown promise in inhibiting kinases involved in cancer progression and immune responses. The specific substitution pattern in 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-methyl-5-(3-methylbutyl) may fine-tune its interaction with target proteins by influencing electronic distribution and steric hindrance. This level of molecular tailoring is essential for achieving desired therapeutic outcomes while avoiding adverse effects.

Recent preclinical studies have provided valuable insights into the pharmacological profile of this compound. In vitro assays have revealed potent inhibitory activity against several key enzymes relevant to inflammation and infection. Additionally, cell-based models have demonstrated significant anti-proliferative effects on cancer cell lines without compromising normal cell viability. These findings underscore the potential of 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-4-methyl-5-(3-methylbutyl) as a lead compound for further development into a novel therapeutic agent.

The future direction of research on this compound includes exploring its mechanism of action at a molecular level. Advanced biophysical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy can provide detailed structural insights into how it interacts with biological targets. Understanding these interactions will not only enhance our knowledge of its pharmacological effects but also guide the design of next-generation analogs with improved properties.

Moreover，the development of novel synthetic strategies is essential for scalable production and cost-effective manufacturing. Green chemistry principles can be integrated into synthetic routes to minimize environmental impact while maintaining high efficiency. Such approaches align with global efforts to promote sustainable pharmaceutical practices.

In conclusion,3H-1H-Diazonine hydrochloride CAS No 66921 10 6 represents a significant advancement in pharmaceutical chemistry with promising applications in treating inflammatory diseases,infectious diseases,and other therapeutic areas,drug discovery,medicinal chemistry,biological activity,synthetic methodologies,pharmacological profile., Its unique structural features,triazole-thione core,and favorable pharmacokinetic properties make it an attractive candidate for further investigation., Continued research efforts will likely uncover new therapeutic applications,, contributing to advancements in patient care.,